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Table 1: Basic Chemical Information for SU4984 [1] [2]

Property Details

CAS Number 186610-89-9

Molecular
Formula

C₂₀H₁₉N₃O₂

Molecular
Weight

333.38 g/mol

Chemical
Structure

An oxindole-based compound [3] [4]

Physical Form Solid powder [1]

Storage
(Powder)

-20°C, in a cool, well-ventilated area. Keep container tightly sealed and in a dark

place under an inert atmosphere. [1] [5]

Biological Activity & Protocol

SU4984 is a cell-permeable, ATP-competitive, and reversible inhibitor of Fibroblast Growth Factor

Receptor 1 (FGFR1) kinase [2]. It primarily targets the ATP-binding site of the enzyme [3].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s548013?utm_src=pdf-body
https://www.smolecule.com/products/s548013?utm_src=pdf-interest
https://www.smolecule.com/products/s548013?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC45315.html
https://www.targetmol.com/compound/su4984
https://pmc.ncbi.nlm.nih.gov/articles/PMC2842983/
https://pubmed.ncbi.nlm.nih.gov/25456085/
https://dcchemicals.com/msds/MSDS_DC45315.html
https://dcchemicals.com/msds/MSDS_DC45315.html
https://www.bldpharm.com/products/186610-89-9.html
https://www.smolecule.com/products/s548013?utm_src=pdf-body
https://www.targetmol.com/compound/su4984
https://pmc.ncbi.nlm.nih.gov/articles/PMC2842983/
https://www.smolecule.com/products/s548013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Table 2: Key Biochemical and Application Data for SU4984 [3] [2]

Parameter Value / Description

Primary Target FGFR1 (Fibroblast Growth Factor Receptor 1)

IC₅₀ (FGFR1) 10 - 20 µM

Mechanism Competitive with ATP

Solubility (DMSO) ≥ 3.33 mg/mL (10 mM). Sonication is recommended to dissolve.

Recommended Storage Solution: -80°C for 1 year. Shipping with blue ice is acceptable. [2]

Stock Solution Preparation Protocol

This protocol describes the preparation of a 10 mM stock solution in DMSO, a standard concentration for

cell-based assays.

Materials

SU4984 powder (e.g., 10 mg)

Anhydrous Dimethyl Sulfoxide (DMSO)
Analytical balance

1.5 mL or 2.0 mL microcentrifuge tubes (sterile, screw-cap recommended)
Micropipettes and sterile tips

Sonication device (e.g., ultrasonic water bath)
Personal protective equipment (lab coat, gloves, safety goggles)

Procedure

Calculation: Determine the volume of DMSO required to achieve a 10 mM stock solution. For
10 mg of SU4984 (MW: 333.38 g/mol):

Moles of SU4984 = 10 mg / 333.38 g/mol = 0.03 mmol
Volume of DMSO = 0.03 mmol / 10 mmol/L = 3.0 mL

Weighing: Bring the SU4984 vial to room temperature before opening to minimize moisture
absorption. Accurately weigh out the desired amount of powder (e.g., 10 mg).
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Dissolution: Transfer the weighed powder into a microcentrifuge tube. Add the calculated

volume of DMSO.
Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes.

Sonication: Place the tube in an ultrasonic water bath for 3-5 minutes or until the solution
appears clear with no visible particles. This step ensures complete dissolution.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into single-use
volumes (e.g., 50 µL or 100 µL) into new, sterile microcentrifuge tubes.

Storage: Label all aliquots clearly with the compound name, concentration, date, and your
initials. Store the aliquots at -80°C.

Workflow Diagram: From Stock Solution to Cell-Based Assay

The following diagram outlines a typical workflow for using SU4984 in a cell-based experiment to study

FGFR1 signaling.
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Incubate
(Determine optimal time, e.g., 10 min)
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Click to download full resolution via product page

Critical Safety & Handling Information

Working safely with SU4984 requires careful attention to its hazards.

Hazards: SU4984 is harmful if swallowed (H302) and is very toxic to aquatic life with long-
lasting effects (H410) [1]. It may also cause skin and eye irritation (H315, H319) [5].

Personal Protective Equipment (PPE): Always wear safety goggles, appropriate protective gloves,
and a lab coat. Use the compound only in an area with adequate exhaust ventilation [1].
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Precautions: Do not eat, drink, or smoke when handling. Wash skin thoroughly after handling.

Avoid release to the environment [1].
First Aid:

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician or
poison center immediately [1].

Skin Contact: Rinse skin thoroughly with copious amounts of water. Remove contaminated
clothing and seek medical attention [1].

Disposal: Dispose of contents and container in accordance with all local, federal, and state
regulations by using an approved waste disposal plant [1].

Troubleshooting & Best Practices

Poor Solubility: If the powder does not dissolve completely in DMSO after vortexing and sonication,
you may gently warm the tube with your hand. Avoid heating the DMSO solution excessively.

Precipitate in Working Solution: If precipitate forms upon dilution in aqueous buffer, ensure the
DMSO concentration in your final assay is kept low (typically ≤ 0.1-0.5%). Preparing fresh working

dilutions from the stock is recommended.
Low Activity: Verify the storage conditions and age of your stock solution. Always use the latest

batch possible and run a positive control (e.g., a known FGFR1 inhibitor) in your assays to confirm
system functionality.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [SU4984: Chemical & Physical Properties]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548013#su4984-stock-solution-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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